Researchers performing Nozaki-Hiyama-Kishi macrocyclizations require a homogeneous, additive-free single-electron reductant to avoid silyl enol ether side products triggered by CrCl3/Mn/TMSCl catalytic systems. Anhydrous chromium(II) chloride solves this problem:
Procure anhydrous CrCl2 for reaction integrity and reliable global supply.
Dichlorochromium (CAS 10049-05-5), commonly known as chromium(II) chloride, is a highly reactive, anhydrous, and potent single-electron reducing agent (E° = -0.41 V vs SHE) widely utilized in advanced organic synthesis and organometallic chemistry. Unlike its more stable trivalent counterpart, anhydrous CrCl2 is prized for its ability to mediate highly chemoselective carbon-carbon bond formations, most notably the Nozaki-Hiyama-Kishi (NHK) reaction. In procurement contexts, the anhydrous form is critical for salt metathesis in coordination chemistry and for providing a homogeneous, additive-free environment in sensitive stoichiometric reductions, distinguishing it from standard bulk chromium salts [1].
Substituting anhydrous CrCl2 with the more stable chromium(III) chloride (CrCl3) or alternative single-electron reductants like samarium(II) iodide (SmI2) often leads to process failure in sensitive applications. While CrCl3 can be used in catalytic NHK reactions, it requires the addition of stoichiometric metal reductants (such as manganese or zinc dust) and trapping agents (like TMSCl), which can induce heterogeneous side reactions or unwanted silyl enol ether formation [1]. Furthermore, substituting CrCl2 with SmI2 alters the chemoselectivity profile entirely due to SmI2's much stronger reduction potential (-1.55 V), leading to the over-reduction of sensitive functional groups that CrCl2 would otherwise leave intact. In coordination chemistry, attempting to use chromium(II) acetate instead of CrCl2 fails for sterically hindered metathesis because the robust paddlewheel structure of the acetate dimer resists complete ligand exchange.
In the development of alternative base-metal catalysts for Csp2–Csp2 cross-coupling reactions, CrCl2 demonstrates a significant safety and selectivity advantage over traditional nickel, cobalt, and iron catalysts. Quantitative toxicity data shows that CrCl2 has an oral rat LD50 of 1870 mg/kg, making it nearly 18 times less toxic than NiCl2 (LD50 = 105 mg/kg) and significantly safer than CoCl2 (766 mg/kg) and FeCl2 (450 mg/kg). Furthermore, in the coupling of (hetero)arylmagnesium reagents with N-heterocyclic halides, CrCl2 catalysis proceeds at 25 °C within minutes while generating substantially lower amounts of homocoupling side products compared to related iron or cobalt systems [1].
| Evidence Dimension | Oral Rat LD50 and Homocoupling side products |
| Target Compound Data | CrCl2 (LD50 = 1870 mg/kg); minimal homocoupling |
| Comparator Or Baseline | NiCl2 (LD50 = 105 mg/kg), CoCl2 (766 mg/kg); high homocoupling for Fe/Co |
| Quantified Difference | ~18-fold reduction in acute toxicity vs NiCl2; improved cross-coupling selectivity |
| Conditions | 25 °C, (hetero)arylmagnesium reagents with N-heterocyclic halides |
Enables the procurement of a safer, highly selective base-metal catalyst for pharmaceutical intermediate synthesis, reducing both toxic waste handling costs and purification burdens.
While catalytic NHK reactions often employ CrCl3 reduced in situ by manganese or zinc, the direct use of anhydrous CrCl2 is required for highly sensitive substrates where heterogeneous metal dusts or trapping additives cause degradation. The in situ CrCl3/Mn catalytic system necessitates the use of TMSCl or Cp2ZrCl2 to turn over the chromium alkoxide; however, TMSCl is known to trigger the formation of unwanted TMS enol ethers from aldehydes. By procuring and utilizing stoichiometric anhydrous CrCl2 directly, chemists bypass the need for Mn(0) and TMSCl entirely, ensuring a strictly homogeneous reaction environment that prevents these specific side reactions and maximizes yields in complex, late-stage natural product syntheses [1].
| Evidence Dimension | Reaction homogeneity and additive requirements |
| Target Compound Data | Direct use of CrCl2 (Homogeneous, no TMSCl/Mn required) |
| Comparator Or Baseline | CrCl3 + Mn(0) + TMSCl (Heterogeneous, requires trapping additives) |
| Quantified Difference | Elimination of 100% of Mn/Zn metal dust and TMSCl-induced enol ether side reactions |
| Conditions | Late-stage NHK carbon-carbon bond formation |
Crucial for process chemists and synthetic teams who need to avoid heterogeneous metal reductants and additive-driven side reactions in high-value target synthesis.
Dichlorochromium offers a highly specific chemoselectivity profile governed by its mild reduction potential, making it a superior choice over stronger reductants like samarium(II) iodide (SmI2) for complex multifunctional molecules. The standard reduction potential for the Cr(III)/Cr(II) couple is -0.41 V (vs SHE), which is significantly less driving than the Sm(III)/Sm(II) couple (-1.55 V). This thermodynamic difference means CrCl2 can selectively mediate the addition of allylic or propargylic halides to aldehydes without inadvertently reducing more recalcitrant ketones, esters, or isolated olefins that would be rapidly consumed by SmI2 [1].
| Evidence Dimension | Standard Reduction Potential (E°) |
| Target Compound Data | Cr(III)/Cr(II) E° = -0.41 V vs SHE |
| Comparator Or Baseline | Sm(III)/Sm(II) E° = -1.55 V vs SHE |
| Quantified Difference | +1.14 V difference in reduction potential |
| Conditions | Standard aqueous/organic single-electron transfer conditions |
Allows buyers to select a precise, mild reductant that preserves sensitive functional groups during complex multi-step syntheses, avoiding the over-reduction typical of SmI2.
For the synthesis of advanced chromium-based organometallic frameworks and catalysts, anhydrous CrCl2 is often the only viable precursor compared to the more common chromium(II) acetate (Cr2(OAc)4). The synthesis of specialized architectures, such as dichromium Pacman complexes, relies on the facile salt metathesis of the labile chloride ligands in CrCl2. In contrast, Cr2(OAc)4 features a strongly bound paddlewheel dimer structure that resists complete ligand displacement by bulky, sterically hindered ligands. Consequently, anhydrous CrCl2 is specifically procured to enable the rapid, quantitative formation of these complex architectures without the thermodynamic penalty of breaking stable acetate bridges [1].
| Evidence Dimension | Ligand lability and metathesis suitability |
| Target Compound Data | CrCl2 (labile monomeric/polymeric chlorides enable rapid metathesis) |
| Comparator Or Baseline | Cr2(OAc)4 (stable paddlewheel dimer resists bulky ligand exchange) |
| Quantified Difference | Enables formation of sterically hindered complexes (e.g., Pacman complexes) inaccessible via acetate precursors |
| Conditions | Salt metathesis with bulky K-salts in anhydrous solvents |
Dictates the procurement choice for inorganic and materials chemists synthesizing novel Cr(II) catalysts, where precursor lability is the limiting factor.
Directly follows from the ability of anhydrous CrCl2 to provide a homogeneous, additive-free environment. It is the procured reagent of choice when synthesizing complex macrocycles or highly functionalized intermediates where the addition of manganese dust and TMSCl (required for CrCl3-based catalytic cycles) would cause substrate degradation or silyl enol ether side reactions [1].
Leveraging its exceptionally low toxicity (LD50 = 1870 mg/kg) and ability to suppress homocoupling, CrCl2 is utilized as a safer, highly selective alternative to nickel and cobalt catalysts in the pharmaceutical synthesis of functionalized N-heterocycles and aromatic ketones [2].
Due to its labile chloride ligands, anhydrous CrCl2 is the required precursor for salt metathesis reactions involving sterically hindered ligands (such as in the formation of dichromium Pacman complexes), where the stable paddlewheel structure of chromium(II) acetate would prevent successful coordination [3].
Exploiting its mild reduction potential (-0.41 V), CrCl2 is used in scenarios requiring the selective allylation of aldehydes in the presence of ketones or esters, a process where stronger reductants like SmI2 (-1.55 V) would result in unwanted over-reduction of the substrate [4].
Irritant